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Compound of Interest

Compound Name: Triisopropyl borate

Cat. No.: B046633

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety profile of chemical reagents is paramount. This guide provides a comprehensive
overview of the safety data for triisopropyl borate, a common reagent in organic synthesis.
The information is compiled from various safety data sheets (SDS) to ensure a complete and
detailed reference.

Core Substance Information

Chemical Name: Triisopropyl borate

Synonyms: Boric acid triisopropy! ester, Isopropyl borate, Triisopropoxyborane[1][2]

CAS Number: 5419-55-6[2]

Molecular Formula: CoH21BO3[3]

Molecular Weight: 188.07 g/mol [3][4]

Physical and Chemical Properties

Triisopropyl borate is a colorless, flammable liquid.[4][5] It is less dense than water and
insoluble in it.[4] The vapors of triisopropyl borate are heavier than air.[4] It is miscible with
several organic solvents, including ether, ethanol, isopropanol, and benzene.[6][7][8]
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Property Value Source
Appearance Colorless liquid [2][4]
Odor Acrid [2]
Boiling Point 139-141 °C [51[8]
Melting Point -59 °C [2][8]
Flash Point 10 °C - 17 °C [2][5]
Density 0.815 g/mL at 25 °C [6][8]
Vapor Pressure 8.6 mmHg [4]
Vapor Density 6.5 [2]
Solubility Decomposes in contact with 2]
water

Toxicological Data

Triisopropyl borate is considered a mild eye irritant.[4][9] In oral lethal-dose studies in rats, it
has been shown to cause somnolence, respiratory depression, and diarrhea.[4][9]

Route of Exposure  Species Value Source

Oral LD50 Mouse 2500 mg/kg [2][41[9]

Hazard Identification and Classification

Triisopropyl borate is classified as a highly flammable liquid and vapor.[2][3][6] It can be
easily ignited by heat, sparks, or flames, and its vapors may form explosive mixtures with air.[4]
[10]

e GHS Hazard Statements: H225 (Highly flammable liquid and vapour), H319 (Causes serious
eye irritation)[3][11]

» Signal Word: Danger[2][6]
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Experimental Protocols

The provided safety data sheets report the results of toxicological and physical hazard
assessments but do not detail the specific experimental methodologies used to derive this data
(e.g., the exact protocol for LD50 determination or flash point testing). These tests are typically
conducted under standardized guidelines, such as those from the OECD (Organisation for
Economic Co-operation and Development) or ASTM (American Society for Testing and
Materials), which are not included in standard SDS documentation.

Safe Handling and Emergency Procedures
Exposure Controls and Personal Protection

To ensure the safe handling of triisopropyl borate, appropriate personal protective equipment
(PPE) should be worn, and work should be conducted in a well-ventilated area, preferably in a
chemical fume hood.[1][12]

Type of Protection Recommendation Source

_ Wear chemical splash goggles
Eye/Face Protection ) [1][6]
or a face shield.

Wear appropriate protective
) ) gloves (e.g., neoprene or nitrile
Skin Protection _ [1][12]
rubber) and clothing to prevent

skin exposure.

Use a NIOSH/MSHA-approved

) ) respirator if exposure limits are
Respiratory Protection o [1]

exceeded or if irritation or other

symptoms are experienced.

First Aid Measures

In the event of exposure, the following first aid measures should be taken immediately:
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Exposure Route First Aid Procedure Source

Move the person to fresh air. If
) breathing is difficult, give
Inhalation _ (2]
oxygen. Seek medical

attention.

Immediately flush skin with
plenty of water for at least 15

Skin Contact minutes while removing [1]
contaminated clothing and

shoes.

Immediately flush eyes with
plenty of water for at least 15

Eye Contact minutes, occasionally lifting the  [1][2]
upper and lower eyelids. Seek

medical attention.

Do NOT induce vomiting.

Never give anything by mouth
Ingestion to an unconscious person. [1112]

Rinse mouth with water and

seek medical attention.

Fire-Fighting Measures

Due to its high flammability, specific precautions must be taken in the event of a fire involving
triisopropyl borate.

o Suitable Extinguishing Media: Water spray, carbon dioxide (COZ2), dry chemical, or alcohol-
resistant foam.[2] Water mist can be used to cool closed containers.[2]

o Unsuitable Extinguishing Media: No information available.[2]

o Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of
ignition and flash back.[2][4] Containers may explode when heated.[2][4] Hazardous
decomposition products include carbon oxides and oxides of boron.[2]
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Handling and Storage

e Handling: Wash thoroughly after handling.[1] Use spark-proof tools and explosion-proof
equipment.[1] Avoid contact with eyes, skin, and clothing.[1] Keep away from heat, sparks,

and flame.[1]

o Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from
incompatible substances.[1] Keep under a nitrogen blanket.[1]

Logical Workflow for Safe Handling

The following diagram illustrates the logical flow of safety considerations when working with
triisopropyl borate, from initial hazard assessment to appropriate response in case of an

incident.
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Preventative Measures

Engineering Controls:
- Fume Hood

Y

- Proper Ventilation If exposure occurs
i Emergency Response
|
|
R~~~ =~~~ > First Aid:
Personal Protective Equipment: | _Sll?'habwtlor; F_ftiSh at"
. exposure occurs - Skin: Wash with water
e TR ] - Eyes: Rinse with water
Hazard Assessment - Nitrile/Neoprene Gloves Eyes: A N
- Protective Clothing - Ingestion: Do NOT induce vomiting
Identify Hazards: EE—
- Highly Flammable (H225)
- Eye Irritant (H319) +
Safe Handling: If spill occurs Spill Res.PonSE:
-Grounding ~ [TTTTTTTTmToommmom oo -»| - Remove ignition sources

- Spark-proof tools - Absorb with inert material

- Avoid water contact f-——————————————— - |

Y Fire Fighting:
- Use CO2, dry chemical, or foam
- Cool containers with water spray

Proper Storage: | _______________ >
- Tightly sealed container If fire occurs
- Cool, dry, well-ventilated area
- Away from ignition sources

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of triisopropyl borate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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